Cas no 61354-76-5 (1H-Pyrazole-4-carboxylic acid, 3-(2-furanyl)-1-methyl-, methyl ester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 3-(2-furanyl)-1-methyl-, methyl ester
• CAS No: 61354-76-5
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 482669
• PubChem ID: 12343421
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxylic acid, 3-(2-furanyl)-1-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 3-(2-furanyl)-1-methyl-, methyl ester
• methyl 3-(furan-2-yl)-1-methylpyrazole-4-carboxylate
• 61354-76-5
• Methyl 3-(furan-2-yl)-1-methyl-1H-pyrazole-4-carboxylate
• DTXSID70492433

• Inchi： 1S/C10H10N2O3/c1-12-6-7(10(13)14-2)9(11-12)8-4-3-5-15-8/h3-6H,1-2H3
• InChI Key： PTNJSUCVQRJKMF-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C(C(=O)OC)=CN(C)N=1

Computed Properties

• Exact Mass: 206.0692
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• PSA: 57.26